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Compound of Interest

Compound Name: Alpha-D-glucose-13C

Cat. No.: B15571787 Get Quote

This document provides a comprehensive guide for the safe handling and proper disposal of

Alpha-D-glucose-13C, ensuring the safety of laboratory personnel and compliance with

environmental regulations. As a stable, non-radioactive isotopically labeled compound, Alpha-
D-glucose-13C does not require specialized radiological handling, and its disposal is governed

by the same principles as its unlabeled counterpart.[1]

Immediate Safety and Handling Protocols
Prior to handling, it is crucial to consult the specific Safety Data Sheet (SDS) for Alpha-D-
glucose-13C.[2] Adherence to standard laboratory safety protocols is mandatory.

1.1 Personal Protective Equipment (PPE)

Proper PPE is essential to minimize exposure. Although the toxicological properties have not

been exhaustively investigated, a comprehensive approach to personal protection is necessary.

[3][4]
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PPE Category Item Justification Citations

Eye Protection

Safety glasses with

side-shields or

goggles

Protects eyes from

dust particles and

splashes.

[2]

Hand Protection
Protective gloves

(e.g., nitrile)

Prevents direct skin

contact.

Body Protection
Laboratory coat /

Impervious clothing

Minimizes contact with

skin and protects

personal clothing.

1.2 Handling Procedures

Proper handling techniques are critical to prevent contamination and ensure accurate

experimental outcomes.

Ventilation: Always handle solid Alpha-D-glucose-13C in a well-ventilated area or under a

chemical fume hood to minimize the potential for dust inhalation.

Avoid Dust Generation: Handle the compound gently to avoid creating airborne dust. Use

anti-static weighing dishes if the powder is prone to static.

Solution Preparation: When dissolving the compound, add the solvent to the solid slowly to

prevent splashing.

Hygiene: Wash hands thoroughly with mild soap and water after handling and before leaving

the work area.

Storage: Store Alpha-D-glucose-13C in a tightly sealed container at room temperature,

protected from light and moisture.

Step-by-Step Disposal Plan
The primary principle for disposal is to comply with all federal, state, and local environmental

regulations.
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Step 1: Waste Characterization

Before disposal, you must determine if the Alpha-D-glucose-13C waste is contaminated with

any hazardous materials.

Uncontaminated Waste: Pure, unused Alpha-D-glucose-13C or solutions thereof.

Contaminated Waste: Alpha-D-glucose-13C that has been mixed with hazardous

substances (e.g., other chemicals, biological materials). If contaminated, the resulting

mixture must be treated as hazardous waste according to the regulations applicable to the

hazardous components.

Step 2: Segregation and Disposal Route

Based on the characterization, segregate the waste and follow the appropriate disposal route

outlined in the table below.
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Waste Type Disposal Procedure Citations

Uncontaminated Solid (Small

Quantities)

Securely contain in a sealed

bag or container and dispose

of in the regular laboratory

trash, pending institutional

policies.

Uncontaminated Aqueous

Solution (Dilute)

May generally be disposed of

down the sanitary sewer

system. Flush with copious

amounts of water to ensure

adequate dilution.

Uncontaminated Solid or

Solution (Large Quantities)

Offer surplus and non-

recyclable solutions to a

licensed professional waste

disposal company. Do not

allow the product to enter

drains.

Contaminated Waste

Must be managed as

hazardous waste. Keep the

waste segregated, clearly label

the container with all

components, and store it in a

designated satellite

accumulation area. Dispose of

through a licensed hazardous

waste disposal service.

Empty Containers

Triple-rinse the container with

a suitable solvent (e.g., water).

The rinsate should be

disposed of as an aqueous

solution. Decontaminated

containers can typically be

disposed of in regular trash or

recycled.
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Contaminated PPE (Gloves,

etc.)

Remove and place in a

designated waste bag.

Dispose of according to

institutional guidelines for

chemically contaminated

waste.

Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of Alpha-
D-glucose-13C.
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Start: Alpha-D-glucose-13C Waste

Characterize Waste:
Is it mixed with hazardous material?

Uncontaminated Waste

 No 

Contaminated Waste
(Treat as Hazardous)

 Yes 

Determine Physical State

Contact Licensed Professional
Waste Disposal Service

Solid

 Solid 

Aqueous Solution

 Liquid 

Small Quantity? Dilute Solution?

Dispose in
Regular Lab Trash

(per institutional policy)

 Yes  No (Large Qty) 

Dispose Down Drain
with Copious Water

 Yes  No (Concentrated) 
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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